Cas no 2138010-48-5 (1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl-)

• Product Name: 1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl-
• CAS No: 2138010-48-5
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5299043
• Update Time: 2025-07-15

1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl-

• Inchi： 1S/C14H26N2O/c1-4-8-15-10-6-14(7-11-15)13(17)5-9-16(14)12(2)3/h12H,4-11H2,1-3H3
• InChI Key： FFECIZXUEXADFU-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2(CCN(CCC)CC2)C(=O)CC1

Additional information on 1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl-

Introduction to 1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl- (CAS No. 2138010-48-5) and Its Emerging Applications in Chemical Biology

The compound 1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl- (CAS No. 2138010-48-5) represents a fascinating class of heterocyclic scaffolds that have garnered significant attention in the field of chemical biology and drug discovery. This spirocyclic diamine derivative combines the structural rigidity of the spiro framework with the functional versatility of nitrogen-containing heterocycles, making it a promising candidate for exploring novel pharmacological interactions.

At the core of its chemical structure lies a spirocyclic core, which consists of two fused rings connected by a single carbon atom. The presence of two nitrogen atoms within the spirocycle introduces unique electronic and steric properties, enabling diverse interactions with biological targets. Specifically, the 1-(1-methylethyl)-8-propyl substituents further modulate the compound's physicochemical properties, enhancing its solubility and bioavailability while potentially influencing its binding affinity to biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for developing small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated that spirocyclic diamines can exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation pathways. The rigid structure of the spirocycle helps to stabilize binding interactions, while the nitrogen-rich environment allows for hydrogen bonding and electrostatic interactions with key residues in protein active sites.

In particular, research has focused on leveraging the diazaspiro scaffold to develop novel kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing analogs of 1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl-, researchers have identified derivatives that exhibit potent inhibitory effects against specific kinases without significant off-target effects. This underscores the compound's potential as a lead molecule for drug development.

Moreover, the compound's structural features make it an attractive candidate for developing protease inhibitors. Proteases play essential roles in various biological processes, including protein turnover and signal transduction. The ability of 1-(1-methylethyl)-8-propyl-substituted diazaspiro compounds to interact with protease active sites has been explored in several preclinical studies. These studies suggest that such derivatives could be effective in modulating protease activity, thereby offering therapeutic benefits in conditions like inflammation and neurodegeneration.

The synthesis of 1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl- involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to introduce the desired substituents with high enantioselectivity. These synthetic approaches not only enhance yield but also allow for structural modifications to fine-tune pharmacological properties.

From a biochemical perspective, the compound's interaction with biological targets is governed by principles of molecular recognition. The spirocycle's rigid framework ensures optimal positioning of functional groups relative to binding pockets in proteins or nucleic acids. Additionally, the presence of multiple hydrogen bond donors and acceptors enhances binding affinity through complementary interactions with biological partners. Such features make this class of compounds particularly valuable for designing high-affinity ligands.

Recent preclinical studies have explored the pharmacokinetic profile of derivatives based on the diazaspiro scaffold. These studies indicate that compounds like 1-(1-methylethyl)-8-propyl-substituted derivatives exhibit favorable pharmacokinetic properties, including reasonable oral bioavailability and metabolic stability. Such characteristics are crucial for advancing candidates into clinical development programs.

The growing interest in spirocyclic compounds stems from their unique combination of structural rigidity and functional diversity. Unlike linear or cyclic molecules, spirocycles provide a three-dimensional framework that can be precisely tuned to optimize interactions with biological targets. This has led to increased utilization of spirocyclic scaffolds in medicinal chemistry efforts aimed at developing next-generation therapeutics.

In conclusion,1,8-Diazaspiro[4.5]decan-4-one, 1-(1-methylethyl)-8-propyl- (CAS No. 2138010-48-5) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery applications. Its unique scaffold combines rigidity with functional versatility, making it an excellent platform for developing novel therapeutics targeting critical biological pathways such as kinases and proteases.